Cas no 2394332-22-8 (N-4-methyl-3-(pyrrolidin-1-yl)phenylprop-2-enamide)

N-4-methyl-3-(pyrrolidin-1-yl)phenylprop-2-enamide is a synthetic organic compound featuring a pyrrolidine-substituted phenyl core linked to an acrylamide moiety. This structure confers potential reactivity and binding affinity, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of the pyrrolidine ring enhances solubility and bioavailability, while the acrylamide group offers versatility for further functionalization. Its well-defined stereochemistry and stability under standard conditions ensure reproducibility in synthetic applications. The compound is particularly useful in the development of kinase inhibitors and other biologically active molecules, serving as a key scaffold in drug discovery. Proper handling and storage are recommended to maintain its integrity.

N-4-methyl-3-(pyrrolidin-1-yl)phenylprop-2-enamide structure

2394332-22-8 structure

Product Name:N-4-methyl-3-(pyrrolidin-1-yl)phenylprop-2-enamide

CAS No:2394332-22-8

MF:C₁₄H₁₈N₂O

MW:230.305523395538

CID:5414887

PubChem ID:145910023

Update Time:2025-10-31

N-4-methyl-3-(pyrrolidin-1-yl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

- Z3024767146
- EN300-26576986
- N-(4-Methyl-3-pyrrolidin-1-ylphenyl)prop-2-enamide
- 2394332-22-8
- N-[4-methyl-3-(pyrrolidin-1-yl)phenyl]prop-2-enamide
- N-[4-Methyl-3-(1-pyrrolidinyl)phenyl]-2-propenamide
- N-4-methyl-3-(pyrrolidin-1-yl)phenylprop-2-enamide
- Inchi： 1S/C14H18N2O/c1-3-14(17)15-12-7-6-11(2)13(10-12)16-8-4-5-9-16/h3,6-7,10H,1,4-5,8-9H2,2H3,(H,15,17)
- InChI Key： GMALAPCRTMIRQD-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(C)C(N2CCCC2)=C1)(=O)C=C

Computed Properties

Exact Mass: 230.141913202g/mol
Monoisotopic Mass: 230.141913202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 32.3Å²

Experimental Properties

Density: 1.123±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 429.5±45.0 °C(Predicted)
pka: 13.34±0.70(Predicted)

N-4-methyl-3-(pyrrolidin-1-yl)phenylprop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26576986-1.0g	N-[4-methyl-3-(pyrrolidin-1-yl)phenyl]prop-2-enamide	2394332-22-8	95.0%	1.0g	$0.0	2025-03-20
Enamine	EN300-26576986-1g	N-[4-methyl-3-(pyrrolidin-1-yl)phenyl]prop-2-enamide	2394332-22-8	90%	1g	$0.0	2023-09-14

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Additional information on N-4-methyl-3-(pyrrolidin-1-yl)phenylprop-2-enamide

Research Brief on N-4-methyl-3-(pyrrolidin-1-yl)phenylprop-2-enamide (CAS: 2394332-22-8): Recent Advances and Applications

N-4-methyl-3-(pyrrolidin-1-yl)phenylprop-2-enamide (CAS: 2394332-22-8) is a compound of growing interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurological and inflammatory disorders. This research brief consolidates the latest findings on this compound, providing a comprehensive overview for professionals in the field.

The synthesis of N-4-methyl-3-(pyrrolidin-1-yl)phenylprop-2-enamide has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The study highlighted the use of a palladium-catalyzed coupling reaction, which achieved a yield of 85% with high enantiomeric purity. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed that N-4-methyl-3-(pyrrolidin-1-yl)phenylprop-2-enamide exhibits significant activity as a modulator of the sigma-1 receptor, a protein implicated in neuroprotection and pain management. In vitro assays demonstrated a binding affinity (Ki) of 12 nM, suggesting its potential as a lead compound for developing novel therapeutics for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neurological applications, recent research has explored the anti-inflammatory properties of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that N-4-methyl-3-(pyrrolidin-1-yl)phenylprop-2-enamide inhibits the NF-κB pathway, reducing pro-inflammatory cytokine production in macrophage cells. These findings position the compound as a candidate for treating chronic inflammatory conditions like rheumatoid arthritis.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of N-4-methyl-3-(pyrrolidin-1-yl)phenylprop-2-enamide. Preliminary in vivo studies indicate moderate bioavailability and a short half-life, necessitating further structural modifications or formulation strategies to enhance its therapeutic potential.

In conclusion, N-4-methyl-3-(pyrrolidin-1-yl)phenylprop-2-enamide (CAS: 2394332-22-8) represents a versatile scaffold with dual applications in neurology and immunology. Ongoing research aims to address its pharmacokinetic limitations while exploring its full therapeutic spectrum. This compound exemplifies the intersection of chemical innovation and biological relevance, offering exciting opportunities for drug discovery and development.